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Compound Name: MA242 free base

Cat. No.: B12427593

For Researchers, Scientists, and Drug Development Professionals

Introduction

MAZ242 is a potent and specific dual inhibitor of Mouse double minute 2 homolog (MDM2) and
Nuclear factor of activated T-cells 1 (NFAT1).[1][2][3][4] It has been identified as a promising
therapeutic agent in oncology research, particularly for pancreatic and breast cancers.[5][6]
MAZ242 exerts its anticancer effects by directly binding to both MDM2 and NFAT1, leading to
their degradation.[4][6] This action induces apoptosis in cancer cells, often independent of the
p53 tumor suppressor status, and inhibits tumor growth and metastasis.[1][2][6][7] These
application notes provide a detailed protocol for the preparation of a stock solution of MA242
free base, a crucial first step for in vitro and in vivo experimental studies.

Data Presentation

A summary of the essential quantitative data for MA242 free base is presented in the table
below for easy reference.
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Property

Value

Source(s)

Chemical Name

7-((4-chlorobenzyl)amino)-1-
tosyl-3,4-dihydropyrrolo[4,3,2-
de]quinolin-8(1H)-one

[7]

Molecular Formula C24H20CIN3O3S [4]
Molecular Weight 465.95 g/mol [4]
CAS Number 1049704-17-7 [41[7]
Appearance Solid Powder [31[7]
Solubility Soluble in DMSO [31[7]
Purity >98% [3]

In Vitro Activity (ICso)

0.1-0.4 uM in various

pancreatic cancer cell lines

(1168l

Storage (Powder)

-20°C for up to 3 years

[4]

Storage (Stock Solution)

-80°C for up to 1 year

[4]

Signaling Pathway

The following diagram illustrates the inhibitory action of MA242 on the MDM2 and NFAT1

signaling pathways.
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MA242 inhibits MDM2 and NFAT1, leading to apoptosis.

Experimental Protocols
Materials
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» MA242 free base powder (CAS: 1049704-17-7)

o Dimethyl sulfoxide (DMSOQO), anhydrous, cell culture grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM MA242 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MA242 free base in
DMSO. This concentration is a common starting point for subsequent dilutions for cell-based
assays.

1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of MA242 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 0.010 mol/L x 0.001 L x 465.95 g/mol x 1000 mg/g = 4.66 mg
2. Weighing the Compound:

a. Place a sterile microcentrifuge tube on the analytical balance and tare it. b. Carefully weigh
out the calculated mass (e.g., 4.66 mg) of MA242 free base powder and add it to the
microcentrifuge tube.

3. Dissolution:
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a. Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
MA242 powder. For a 10 mM solution with 4.66 mg of MA242, this would be 1 mL of DMSO. b.
Securely cap the tube and vortex thoroughly for at least 2 minutes, or until the compound is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.
Gentle warming in a 37°C water bath can aid in dissolution if necessary.

4. Aliquoting and Storage:

a. To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes. b. Clearly label
each aliquot with the compound name (MA242), concentration (10 mM), solvent (DMSO), and
the date of preparation. c. Store the aliquots at -80°C for long-term storage (up to 1 year).[4]
For short-term use, aliquots can be stored at -20°C.

Experimental Workflow

The following diagram outlines the general workflow for preparing and using the MA242 stock
solution in a typical cell-based experiment.
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Workflow for MA242 stock solution preparation and use.
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Safety Precautions

e MA242 is a potent bioactive compound. Handle with care and use appropriate personal
protective equipment.

o DMSO is known to facilitate the absorption of substances through the skin. Avoid direct
contact with the skin and eyes.

¢ All procedures should be performed in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for MA242 and DMSO for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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